Cas no 25237-06-3 (Butane,1,1,2,3,4,4-hexachloro-)
25237-06-3 structure
Product Name:Butane,1,1,2,3,4,4-hexachloro-
Butane,1,1,2,3,4,4-hexachloro- Chemical and Physical Properties
Names and Identifiers
-
- Butane,1,1,2,3,4,4-hexachloro-
- 1,1,2,3,4,4-hexachlorobutane
- 1,1,2,3,4,4-Hexachlor-butan
- 1,1,2,3,4,4-hexachloro-butane
- BUTANE,1,1,2,3,4,4-HEXACHLORO
- 25237-06-3
- NSC 137772
- BUTANE, 1,1,2,3,4,4-HEXACHLORO-
- BRN 1721030
- 3-01-00-00288 (Beilstein Handbook Reference)
- NSC-137772
- DTXSID90948088
- AKOS024333065
- SCHEMBL7597320
- NSC137772
-
- Inchi: 1S/C4H4Cl6/c5-1(3(7)8)2(6)4(9)10/h1-4H
- InChI Key: SFLXALQSXXPXLU-UHFFFAOYSA-N
- SMILES: ClC(C(Cl)Cl)C(C(Cl)Cl)Cl
Computed Properties
- Exact Mass: 261.84400
- Monoisotopic Mass: 261.844416
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 79.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.2
Experimental Properties
- Density: 1.61
- Boiling Point: 273.5°C at 760 mmHg
- Flash Point: 121.2°C
- Refractive Index: 1.514
- PSA: 0.00000
- LogP: 3.80860
Butane,1,1,2,3,4,4-hexachloro- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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